Cas no 1369889-31-5 (Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy)-)

Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy)-, is a halogenated aromatic compound featuring a chloro, fluoro, and isopropoxy substituent on the benzene ring. Its unique substitution pattern enhances reactivity in electrophilic aromatic substitution and coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (isopropoxy) groups allows for selective functionalization, enabling precise structural modifications. This compound exhibits stability under standard conditions, facilitating handling and storage. Its versatility in organic synthesis, particularly in constructing complex heterocycles or fine-tuning molecular properties, underscores its utility in advanced chemical research and industrial applications.

Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy)- structure

1369889-31-5 structure

Product Name:Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy)-

CAS No:1369889-31-5

MF:C₉H₁₀ClFO

MW:188.626505374908

CID:5208668

Update Time:2025-08-04

Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy)-
- 2-chloro-1-fluoro-3-isopropoxybenzene
- Inchi： 1S/C9H10ClFO/c1-6(2)12-8-5-3-4-7(11)9(8)10/h3-6H,1-2H3
- InChI Key： HPNGLGZKPVZYPC-UHFFFAOYSA-N
- SMILES： C1(F)=CC=CC(OC(C)C)=C1Cl

Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	PC910110-1g	2-Chloro-1-fluoro-3-(propan-2-yloxy)benzene	1369889-31-5	95%	1g	£435.00	2025-02-22

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Additional information on Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy)-

Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy) (CAS No. 1369889-31-5)

Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy), also known by its CAS number 1369889-31-5, is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its benzene ring substituted with a chlorine atom at position 2, a fluorine atom at position 1, and a (1-methylethoxy) group at position 3. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy) involves a series of carefully controlled reactions, including nucleophilic substitution and electrophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemical manufacturing practices. The compound's stability under various conditions has been extensively studied, revealing its resistance to oxidative degradation and thermal decomposition, which are critical factors for its use in industrial applications.

In the realm of pharmaceutical chemistry, this compound has shown promise as a precursor for drug development. Its ability to act as a versatile building block allows chemists to modify its structure to target specific biological pathways. For instance, studies have demonstrated that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, making them candidates for therapeutic agents in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Beyond pharmaceuticals, Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy) has found applications in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has explored its integration into polymer blends to enhance mechanical strength and thermal stability, which could revolutionize industries such as aerospace and automotive manufacturing.

The environmental impact of this compound has also been a focus of recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that under controlled conditions, the compound can be safely processed without posing significant risks to ecosystems or human health.

In conclusion, Benzene, 2-chloro-1-fluoro-3-(1-methylethoxy) (CAS No. 1369889-31-5) stands out as a multifaceted compound with diverse applications across multiple scientific domains. Its structural complexity and functional versatility continue to drive innovation in both academic research and industrial development. As advancements in synthetic methods and material science progress, the potential for this compound to contribute to groundbreaking technologies remains immense.